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Pharmacokinetic and Activity Profile of Rosaramicin

The table below summarizes key experimental data available for resaramicin. Please note that while it

provides a foundation, it lacks direct information on pH-dependent activity against Enterobacteriaceae.

. B Source
Parameter Experimental Data / Findings
Context
Class Macrolide antibiotic [1][2]
In vitro Activity Similar to erythromycin; active against penicillin-susceptible and  [2]
multiply-resistant pneumococci.
Metabolism Extensively metabolized. Serum levels of unchanged drug were  [3]
only 19% of total radioactivity after administration.
Major Metabolite 20-bis-ureidorosaramicin [3]
Primary Excretion Feces (86.7% of administered dose); Urine (7.0% of [3]
administered dose).
Bioavailability 32-39% (oral administration) [3]
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. s Source

Parameter Experimental Data / Findings
Context

Serum Half-life 3.28 hours [3]
(Elimination)
Volume of 3.78 L/Kkg, indicating extensive tissue distribution. [3]
Distribution
Efficacy in Animal Less effective than penicillin G in treating experimental [1]
Model pneumococcal meningitis in rabbits.

The Influence of pH on Antibiotic Efficacy

Although direct data for rosaramicin is unavailable, research on other antibiotics confirms that pH is a
critical factor influencing efficacy. The table below summarizes how pH affects different antibiotic classes,

which may provide useful context for designing your own experiments with resaramicin.

Effect of Alkaline

Antibiotic Class bH Effect of Acidic pH

Aminoglycosides & Reduced activity [4] -

Macrolides

Beta-lactams - Increased activity [4]

Quinolones (e.g., - Reduced activity (observed in Gram-negative
Levofloxacin) rods) [4]

Monobactams (e.g., - Reduced activity (observed on P. aeruginosa)
Aztreonam) (4]

This general relationship can be visualized in the following diagram:
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Key Experimental Protocols for Reference

To facilitate your own research, here are detailed methodologies from the studies cited.

¢ Pharmacokinetic Study in Humans [3]:

o Administration: 500 mg of rosaramicin was administered via three routes: 1-hour intravenous
infusion, oral solution, and oral tablets.

o Sample Analysis: Serum levels of rosaramicin were determined using a high-pressure liquid
chromatographic (HPLC) method. Metabolism was evaluated using radiolabeled
[14C]Jrosaramicin, and metabolites in urine and feces were isolated and identified.

¢ Antibiotic Susceptibility Testing (Disk Diffusion) [4]:

o Inoculum Preparation: Test organisms were grown overnight in broth, then added to saline to
achieve a concentration of 1 x 10° CFUs/ml.

o Inoculation: The suspension was swabbed onto Mueller Hinton Agar (MHA) plates adjusted to
specific pH levels (e.g., 7.0 and 5.5) using hydrochloric acid or sodium hydroxide.

o Disk Application & Incubation: Antibiotic disks were placed on the inoculated agar. After
incubation, the Zone of Inhibition (ZOI) around each disk was measured.

¢ Animal Efficacy Model (Meningitis) [1]:

o Infection Model: Rabbits were infected intracisternally with Streptococcus pneumoniae.

o Treatment: Therapy was initiated 96 hours post-infection. Rosaramicin was administered via
continuous intravenous infusion at 25 mg/kg per hour for 8 hours, or via intramuscular injection
at various daily doses for 5 days.

o Outcome Measurement: Bacterial concentrations in cerebrospinal fluid (CSF) were measured,
and treatment cure rates were assessed.
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Key Insights for Your Research

e Data Gap Exists: The search results confirm a lack of direct, head-to-head experimental data on
rosaramicin's activity against Enterobacteriaceae across a pH gradient.

e Leverage Available Protocols: The experimental methods used in older rosaramicin studies and
modern pH-efficacy research provide a robust framework for designing your own comparative
experiments.

e Consider the Resistance Context: When evaluating any antibiotic against Enterobacteriaceae, it is
crucial to account for widespread resistance mechanisms, particularly Extended-Spectrum Beta-
Lactamases (ESBLs) and Carbapenem-resistant Enterobacteriaceae (CRE), which were
highlighted in the more recent search results [5] [6] [7].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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